Cas no 1805250-48-9 (Methyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate)

• Product Name: Methyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate
• CAS No: 1805250-48-9
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4865113
• Update Time: 2025-06-11

Methyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate

• Inchi： 1S/C9H7BrF2N2O4/c1-18-7(15)3-5-4(9(11)12)2-6(14(16)17)8(10)13-5/h2,9H,3H2,1H3
• InChI Key： DBKQTTUJJLPDAP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)C(CC(=O)OC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate

Methyl 2-Bromo-5-(Difluoromethyl)-3-Nitropyridine-6-Acetate: A Comprehensive Overview

The compound Methyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1805250-48-9) is a highly specialized organic compound with a complex structure and diverse applications in the field of organic synthesis and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, with several substituents attached at specific positions. The bromo group at position 2, the difluoromethyl group at position 5, and the nitro group at position 3 are key functional groups that contribute to its unique chemical properties. Additionally, the acetate group at position 6 provides further functionalization, making this compound a versatile building block in various chemical reactions.

Recent studies have highlighted the importance of such multifunctional compounds in the development of advanced materials and pharmaceuticals. The presence of multiple reactive groups allows for selective chemical transformations, enabling the synthesis of intricate molecular architectures. For instance, the bromo group can act as an electrophilic site for nucleophilic substitutions, while the nitro group can participate in reduction reactions to yield amino derivatives. The difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for applications in electronic materials or as intermediates in drug design.

The synthesis of Methyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate involves a series of carefully designed reactions that ensure high purity and structural integrity. Researchers have employed various strategies, including multi-component reactions and stepwise functionalization, to construct this compound efficiently. One notable approach involves the use of transition metal catalysts to facilitate key transformations, such as cross-coupling reactions or reductions. These methods not only enhance the yield but also minimize byproduct formation, aligning with green chemistry principles.

In terms of applications, this compound has found significant utility in the field of organic synthesis as a versatile precursor for constructing heterocyclic compounds. Its ability to undergo multiple types of reactions makes it an invaluable tool for synthesizing complex molecules with tailored functionalities. For example, it has been used as a starting material for synthesizing bioactive compounds with potential anti-inflammatory or anticancer properties. Furthermore, its electronic properties make it a candidate for applications in optoelectronic devices or as a component in advanced polymer systems.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Methyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate. Quantum mechanical calculations have revealed that the distribution of electron-withdrawing groups significantly influences the molecule's reactivity patterns. This understanding has enabled chemists to predict and optimize reaction outcomes more effectively, leading to more efficient synthetic pathways.

Moreover, the environmental impact of this compound has been a subject of recent research. Studies have focused on its degradation pathways under various conditions, such as aqueous environments or microbial activity. Understanding its persistence and biodegradability is crucial for assessing its potential risks to ecosystems and human health. Preliminary findings suggest that under certain conditions, this compound can undergo hydrolysis or microbial transformation, reducing its environmental footprint over time.

In conclusion, Methyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1805250-48-9) is a multifaceted organic compound with significant potential in diverse fields due to its unique structure and reactivity. Its ability to serve as a versatile building block in organic synthesis, coupled with recent advancements in its synthesis and application methodologies, underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and behavior, this compound is poised to play an increasingly vital role in advancing both academic and industrial applications.